Cas no 1640128-27-3 ((2R)-2-(2-Fluorophenyl)propan-1-ol)

• Product Name: (2R)-2-(2-Fluorophenyl)propan-1-ol
• CAS No: 1640128-27-3
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 6101669
• PubChem ID: 137938662
• Update Time: 2025-07-21

(2R)-2-(2-Fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506525
• (2R)-2-(2-Fluorophenyl)propan-1-ol
• 1640128-27-3

• Inchi： 1S/C9H11FO/c1-7(6-11)8-4-2-3-5-9(8)10/h2-5,7,11H,6H2,1H3/t7-/m0/s1
• InChI Key： UEHYDGZUYQPLGO-ZETCQYMHSA-N
• SMILES： FC1C=CC=CC=1[C@@H](C)CO

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-(2-Fluorophenyl)propan-1-ol

Introduction to (2R)-2-(2-Fluorophenyl)propan-1-ol (CAS No. 1640128-27-3)

(2R)-2-(2-Fluorophenyl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1640128-27-3, has garnered attention due to its potential applications in drug development and biochemical research. The presence of a fluoro substituent in its aromatic ring and the specific stereochemistry at the propanol moiety contribute to its distinct chemical behavior and biological activity.

The stereochemical configuration at the chiral center, denoted as (2R), plays a crucial role in determining the compound's pharmacological properties. Chiral drugs often exhibit different biological activities depending on their stereoisomers, making the precise control of stereochemistry essential for therapeutic efficacy. Research has shown that the (R)-enantiomer of this compound may possess unique interactions with biological targets compared to its (S)-counterpart, which is a critical consideration in drug design and development.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in 2-fluorophenyl can influence the electronic properties of the aromatic ring, leading to modifications in both physical and chemical characteristics. This fluorine substitution can also affect the compound's pharmacokinetic profile, potentially increasing its bioavailability and reducing susceptibility to degradation by metabolic enzymes.

One of the most compelling aspects of (2R)-2-(2-fluorophenyl)propan-1-ol is its potential as a building block for more complex pharmaceutical molecules. Its structural framework can be modified to create novel derivatives with tailored biological activities. For instance, researchers have explored its utility in synthesizing kinase inhibitors, where the fluorophenyl group can interact with specific residues in the active site of enzymes. Such interactions are often crucial for achieving high selectivity and potency in drug candidates.

The compound's relevance extends beyond academic research; it has been investigated for its potential therapeutic applications in various diseases. Studies have suggested that derivatives of this molecule may exhibit anti-inflammatory, analgesic, and even anticancer properties. The precise stereochemistry and fluorine substitution make it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of (2R)-2-(2-fluorophenyl)propan-1-ol involves sophisticated organic chemistry techniques, including asymmetric synthesis methods to achieve the desired stereochemical purity. The use of chiral auxiliaries or catalysts is often employed to ensure high enantioselectivity during the synthetic process. These methods are critical for producing pharmaceutical-grade materials that meet stringent regulatory standards.

In conclusion, (2R)-2-(2-fluorophenyl)propan-1-ol (CAS No. 1640128-27-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its fluoro-substituted aromatic ring and specific stereochemistry make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its importance in medicinal chemistry is likely to grow further.